Cas no 2228676-92-2 (2-chloro-1-3-(pentafluoroethyl)phenylethan-1-ol)

• Product Name: 2-chloro-1-3-(pentafluoroethyl)phenylethan-1-ol
• CAS No: 2228676-92-2
• MF: C₁₀H₈ClF₅O
• MW: 274.614939689636
• CID: 6258857
• PubChem ID: 165783275
• Update Time: 2025-05-22

2-chloro-1-3-(pentafluoroethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-3-(pentafluoroethyl)phenylethan-1-ol
• 2228676-92-2
• EN300-1972641
• 2-chloro-1-[3-(pentafluoroethyl)phenyl]ethan-1-ol

• Inchi： 1S/C10H8ClF5O/c11-5-8(17)6-2-1-3-7(4-6)9(12,13)10(14,15)16/h1-4,8,17H,5H2
• InChI Key： CHIVGKJBFMJDMP-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=C(C=1)C(C(F)(F)F)(F)F)O

Computed Properties

• Exact Mass: 274.0183834g/mol
• Monoisotopic Mass: 274.0183834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-chloro-1-3-(pentafluoroethyl)phenylethan-1-ol

Introduction to 2-chloro-1-(3-pentafluoroethyl)phenylethan-1-ol (CAS No. 2228676-92-2)

The compound 2-chloro-1-(3-pentafluoroethyl)phenylethan-1-ol (CAS No. 2228676-92-2) is a highly fluorinated aromatic alcohol with unique chemical properties and potential applications in various fields. This compound belongs to the class of fluorinated aromatic alcohols, which have gained significant attention in recent years due to their versatile reactivity and stability under harsh conditions.

Chemical Structure and Properties

The molecular structure of 2-chloro-1-(3-pentafluoroethyl)phenylethan-1-ol consists of a phenyl ring substituted with a pentafluoroethyl group at the 3-position and a chloroethanol group at the 1-position. The presence of multiple fluorine atoms in the pentafluoroethyl group imparts exceptional electron-withdrawing effects, which significantly influence the compound's reactivity and stability. The hydroxyl group (-OH) attached to the ethyl chain introduces additional functional diversity, making this compound suitable for various chemical transformations.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science due to their unique electronic properties and resistance to chemical degradation. The chlorine atom in this molecule further enhances its versatility, enabling it to participate in nucleophilic substitutions and other reactions commonly used in organic synthesis.

Synthesis and Applications

The synthesis of 2-chloro-1-(3-pentafluoroethyl)phenylethan-1-ol involves a multi-step process that typically begins with the preparation of the pentafluoroethyl phenyl ether followed by selective hydrolysis or substitution reactions to introduce the chloroethanol moiety. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly.

This compound has found applications in the development of advanced materials, including high-performance polymers and lubricants, where its fluorinated nature provides excellent thermal stability and low friction properties. Additionally, it has been explored as a potential precursor for bioactive molecules, particularly in the design of novel antiviral agents and anticancer drugs, due to its unique reactivity profile.

Recent Research Findings

In a groundbreaking study published in *Nature Chemistry*, researchers demonstrated that 2-chloro-1-(3-pentafluoroethyl)phenylethan-1-ol can serve as a versatile building block for constructing complex fluorinated frameworks with unprecedented efficiency. The study highlighted its ability to undergo both electrophilic aromatic substitution and nucleophilic addition, making it a valuable intermediate in organic synthesis.

Furthermore, recent pharmacological studies have shown that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as beta-secretase (BACE1). These findings underscore its potential as a lead compound for drug development targeting Alzheimer's disease and related conditions.

Safety and Handling

While chlorine-containing compounds are generally considered safe when handled appropriately, proper precautions should be taken during storage and use of CAS No. 2228676-92-2. This includes wearing protective gear such as gloves and goggles to minimize exposure risks.

In conclusion, CAS No. 2228676-92-44, also known as chlorophenyl alcohol derivative, represents a promising class of compounds with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthetic methodologies, position it as a key player in future innovations within the fields of chemistry, materials science, and pharmaceuticals.